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Compound of Interest

Compound Name: Sceptrin dihydrochloride

Cat. No.: B12336639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Sceptrin, a marine natural product isolated from sponges of the genus Agelas, has garnered

significant interest for its potent biological activities. As a dihydrochloride salt, Sceptrin is an

amorphous powder that functions as an antibiotic and a cell motility inhibitor.[1] Its mechanism

of action involves the disruption of the bacterial cell wall by binding to MreB and the inhibition of

eukaryotic cell motility through direct interaction with monomeric actin, which prevents the

polymerization of actin into microfilaments.[1][2] These properties make Sceptrin a valuable

tool for research in cancer biology, infectious diseases, and cell signaling. Proper dissolution

and handling are critical for obtaining reproducible and accurate results in cell-based assays.
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Property Value/Information Source

Molecular Formula C₂₂H₂₄Br₂N₁₀O₂ · 2HCl [1][3]

Molecular Weight 693.23 g/mol [3]

Appearance Amorphous powder [1]

Purity ≥97% (HPLC) [1]

Solubility
Soluble in Dimethyl Sulfoxide

(DMSO) and Ethanol.
[1]

Storage (Powder)

Stable for at least 2 years at

-20°C. Protect from light. Keep

cool and dry.

[1]

Storage (Stock Solution)

Recommended storage at

-20°C or -80°C. Avoid repeated

freeze-thaw cycles.

General Best Practice

Experimental Protocols
Protocol for Preparation of Sceptrin Dihydrochloride
Stock Solution
This protocol provides a general procedure for dissolving Sceptrin dihydrochloride in DMSO

to prepare a high-concentration stock solution suitable for cell culture applications. It is

recommended to perform a small-scale solubility test before preparing a large volume of stock

solution.

Materials:

Sceptrin dihydrochloride powder

Anhydrous Dimethyl Sulfoxide (DMSO), cell culture grade

Sterile, amber microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips
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Vortex mixer

Personal Protective Equipment (PPE): gloves, lab coat, safety glasses

Procedure:

Pre-warming Sceptrin Dihydrochloride: Before opening, allow the vial of Sceptrin
dihydrochloride powder to equilibrate to room temperature for 15-20 minutes. This prevents

condensation from forming on the powder.

Weighing the Compound: In a sterile environment (e.g., a laminar flow hood), carefully weigh

the desired amount of Sceptrin dihydrochloride powder.

Initial Dissolution: Add the appropriate volume of cell culture grade DMSO to the Sceptrin
dihydrochloride powder to achieve a high-concentration stock solution (e.g., 10 mM).

Complete Solubilization: Vortex the solution for 1-2 minutes to ensure complete dissolution.

Gentle warming in a 37°C water bath for 5-10 minutes can aid in solubilization if necessary.

Visually inspect the solution to ensure no particulates are present.

Sterilization (Optional): If required, the stock solution can be sterilized by filtering through a

0.22 µm syringe filter that is compatible with DMSO.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes to minimize freeze-thaw cycles and protect from light. Store the

aliquots at -20°C or -80°C.

Protocol for Diluting Sceptrin Dihydrochloride Stock
Solution for Cell Treatment
Materials:

Sceptrin dihydrochloride stock solution (in DMSO)

Pre-warmed complete cell culture medium

Sterile microcentrifuge tubes and pipette tips
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Procedure:

Thawing the Stock Solution: Thaw a single aliquot of the Sceptrin dihydrochloride stock

solution at room temperature.

Intermediate Dilution (Optional but Recommended): To avoid precipitation, it is advisable to

perform an intermediate dilution of the stock solution in pre-warmed complete cell culture

medium before the final dilution.

Final Dilution: Add the desired volume of the stock solution (or intermediate dilution) to the

pre-warmed complete cell culture medium to achieve the final working concentration. Gently

mix by pipetting up and down.

DMSO Concentration Control: Ensure that the final concentration of DMSO in the cell culture

medium is below 0.5% (v/v) to avoid solvent-induced cytotoxicity. A vehicle control (medium

with the same final concentration of DMSO) should be included in all experiments.

Cell Treatment: Immediately replace the existing medium in the cell culture plates with the

medium containing the desired concentration of Sceptrin dihydrochloride.

Mandatory Visualization
Experimental Workflow for Sceptrin Dihydrochloride
Preparation and Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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